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Compound of Interest

Compound Name:
6,9,10-Trihydroxy-7-megastigmen-

3-one

Cat. No.: B15592309 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6,9,10-Trihydroxy-7-megastigmen-3-one
could not be located. The following disposal procedures are based on general best practices

for handling potentially hazardous, uncharacterized solid chemicals in a laboratory setting. It is

imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific guidance and to review the SDS from the chemical supplier if available. This guide

provides essential safety and logistical information for the proper disposal of 6,9,10-
Trihydroxy-7-megastigmen-3-one, treating it as a hazardous chemical as a precautionary

measure.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that all necessary personal protective

equipment (PPE) is worn and that the work area is properly prepared.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3][4][5]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves).[1][2][3][4][5] Inspect

gloves for any tears or punctures before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.[1][2][3][4]
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Footwear: Wear closed-toe shoes.[1][6]

Respiratory Protection: If there is a risk of generating dust, work in a fume hood or wear a

respirator.[1][2][3][4][5]

Handling Precautions:

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[6]

Avoid creating dust when handling the solid material.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Protocol
Treat 6,9,10-Trihydroxy-7-megastigmen-3-one as hazardous waste. Do not dispose of it in

the regular trash or down the drain.[7][8]

Containment: Carefully sweep or scoop the solid waste into a designated hazardous waste

container. The container must be compatible with the chemical, in good condition, and have

a secure, leak-proof lid.[9][10][11] Do not fill the container more than 90% full to allow for

expansion.[11]

Labeling: Affix a hazardous waste label to the container.[10][11][12][13] The label must

include:

The words "Hazardous Waste".[11]

The full chemical name: "6,9,10-Trihydroxy-7-megastigmen-3-one". Do not use

abbreviations.[13][14][15]

The CAS Number: 476682-97-0.

An indication of the potential hazards (e.g., "Caution: Uncharacterized Chemical").

The date when waste was first added to the container.[11]
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Segregation: Store the waste container segregated from incompatible materials. As the

reactivity of this compound is not fully known, store it away from strong acids, bases, and

oxidizing agents as a precaution.[9]

Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).[9][10][12] The SAA should be at or near the point of generation,

under the control of laboratory personnel, and away from general traffic.[10]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office or

the equivalent department to schedule a pickup for the hazardous waste.[11][12] Follow all

institutional procedures for waste manifest and pickup.

Decontamination: Thoroughly decontaminate any tools or surfaces that came into contact

with the chemical using an appropriate solvent, followed by soap and water. Dispose of any

contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste in the same

container.

Operational and Disposal Plan Summary
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Step Action
Key Safety/Logistical
Information

1. Preparation
Don appropriate PPE and

prepare the work area.

Minimum PPE: safety goggles,

nitrile gloves, lab coat. Work in

a fume hood if dust can be

generated. Ensure emergency

equipment is accessible.

2. Containment

Transfer the solid waste into a

compatible hazardous waste

container.

Use a container in good

condition with a secure lid. Do

not overfill.

3. Labeling
Label the container with a

hazardous waste tag.

Include full chemical name,

CAS number, "Hazardous

Waste," and start date. Do not

use abbreviations.

4. Storage

Store the container in a

designated Satellite

Accumulation Area (SAA).

Segregate from incompatible

chemicals. Inspect the storage

area regularly.[9]

5. Final Disposal
Arrange for pickup by the

institutional EHS office.

Do not dispose of in standard

trash or sewer systems. Follow

all institutional protocols for

waste transfer.[7][8]

6. Decontamination
Clean all contaminated tools

and surfaces.

Dispose of cleaning materials

as hazardous waste.
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Phase 1: Preparation

Phase 2: Waste Handling

Phase 3: Storage & Disposal

Start: Identify Waste for Disposal

Assess Hazards (Treat as Unknown/Hazardous)

Select and Don Appropriate PPE

Prepare Work Area (Fume Hood)

Contain Waste in Compatible Container

Label Container as 'Hazardous Waste'

Securely Seal Container

Store in Satellite Accumulation Area (SAA)

Contact EHS for Waste Pickup

Decontaminate Equipment and Work Area

End: Waste Removed by EHS

Click to download full resolution via product page

Caption: Disposal workflow for 6,9,10-Trihydroxy-7-megastigmen-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

